Cas no 83950-01-0 (2-(2-(4-((2-Cyanoethyl)methylamino)phenyl)vinyl)-1,3,3-trimethyl-3H-indolium sulphate (2:1))

2-(2-(4-((2-Cyanoethyl)methylamino)phenyl)vinyl)-1,3,3-trimethyl-3H-indolium sulphate (2:1) structure
83950-01-0 structure
Product name:2-(2-(4-((2-Cyanoethyl)methylamino)phenyl)vinyl)-1,3,3-trimethyl-3H-indolium sulphate (2:1)
CAS No:83950-01-0
MF:C46H52N6O4S
MW:785.00788974762
CID:725632

2-(2-(4-((2-Cyanoethyl)methylamino)phenyl)vinyl)-1,3,3-trimethyl-3H-indolium sulphate (2:1) Chemical and Physical Properties

Names and Identifiers

    • 2-(2-(4-((2-Cyanoethyl)methylamino)phenyl)vinyl)-1,3,3-trimethyl-3H-indolium sulphate (2:1)
    • 2-[2-[4-[(2-cyanoethyl)methylamino]phenyl]vinyl]-1,3,3-trimethyl-3H-indolium sulphate
    • 2-[2-[4-[(2-cyanoethyl)methylamino]phenyl]vinyl]-1,3,3-trimethyl-3H-indolium sulphate (2:1)
    • Bis[2-(2-{4-[(2-cyanoethyl)(methyl)amino]phenyl}ethenyl)-1,3,3-trimethyl-3H-indol-1-ium] sulfate
    • 3H-Indolium, 2-(2-(4-((2-cyanoethyl)methylamino)phenyl)ethenyl)-1,3,3-trimethyl-, sulfate (2:1)
    • Inchi: 1S/2C23H26N3.H2O4S/c2*1-23(2)20-8-5-6-9-21(20)26(4)22(23)15-12-18-10-13-19(14-11-18)25(3)17-7-16-24;1-5(2,3)4/h2*5-6,8-15H,7,17H2,1-4H3;(H2,1,2,3,4)/q2*+1;/p-2
    • InChI Key: HDLZSXOGUGMZLJ-UHFFFAOYSA-L
    • SMILES: S(=O)(=O)([O-])[O-].[N+]1(C)C2C=CC=CC=2C(C)(C)C=1/C=C/C1C=CC(=CC=1)N(C)CCC#N.[N+]1(C)C2C=CC=CC=2C(C)(C)C=1/C=C/C1C=CC(=CC=1)N(C)CCC#N

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 57
  • Rotatable Bond Count: 10
  • Complexity: 660
  • Topological Polar Surface Area: 149

2-(2-(4-((2-Cyanoethyl)methylamino)phenyl)vinyl)-1,3,3-trimethyl-3H-indolium sulphate (2:1) Related Literature

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